Cas no 30880-65-0 (Acetic acid,2-[(2-chloro-4-nitrophenyl)thio]-, ethyl ester)

• Product Name: Acetic acid,2-[(2-chloro-4-nitrophenyl)thio]-, ethyl ester
• CAS No: 30880-65-0
• MF: C₁₀H₁₀ClNO₄S
• MW: 275.708700656891
• CID: 321560
• PubChem ID: 309910
• Update Time: 2025-04-19

Acetic acid,2-[(2-chloro-4-nitrophenyl)thio]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[(2-chloro-4-nitrophenyl)thio]-, ethyl ester
• AC1L7G41
• CCG-45193
• DP01987
• Ethyl-2-[(2-Chlor-4-nitrophenyl)thio]acetat
• Ethyl-2-< (2-Chlor-4-nitrophenyl)thio> acetat
• HMS551B05
• Maybridge1_003371
• NSC212371
• DTXSID40309589
• ethyl 2-(2-chloro-4-nitrophenyl)sulfanylacetate
• AKOS008567642
• NSC 212371
• NSC-212371
• SR-01000634976-1
• 30880-65-0

• Inchi： 1S/C10H10ClNO4S/c1-2-16-10(13)6-17-9-4-3-7(12(14)15)5-8(9)11/h3-5H,2,6H2,1H3
• InChI Key： XMXQFUKGOHCVGN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1SCC(=O)OCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 275.002
• Monoisotopic Mass: 275.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 97.4Ų

Experimental Properties

• Density: 1.4
• Boiling Point: 370.1°Cat760mmHg
• Flash Point: 177.7°C
• Refractive Index: 1.588
• PSA: 69.44